(3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)(5-methylisoxazol-3-yl)methanone

• IUPAC Name: [3-[3-(dimethylamino)pyrazin-2-yl]oxypiperidin-1-yl]-(5-methyl-1,2-oxazol-3-yl)methanone
• InChI: InChI=1S/C16H21N5O3/c1-11-9-13(19-24-11)16(22)21-8-4-5-12(10-21)23-15-14(20(2)3)17-6-7-18-15/h6-7,9,12H,4-5,8,10H2,1-3H3
• InChI Key: KHACAGXWCVWNBZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)N2CCCC(C2)OC3=NC=CN=C3N(C)C
• Molecular Formula: C16H21N5O3
• Molecular Weight: 331.37 g/mol
• CAS No.: 2034480-13-0

Description

(3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)(5-methylisoxazol-3-yl)methanone is a useful research compound. Its molecular formula is C16H21N5O3 and its molecular weight is 331.376. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Interaction Studies

Research on compounds with structures similar to "(3-((3-(Dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)(5-methylisoxazol-3-yl)methanone" includes studies on molecular interactions. For example, investigations into the molecular interactions of specific antagonists with cannabinoid receptors have been conducted, employing molecular orbital methods for conformational analysis and developing unified pharmacophore models. These studies contribute to understanding how variations in chemical structure affect binding and activity at receptor sites, which is crucial for drug development (Shim et al., 2002).

Anticancer and Antimicrobial Evaluation

Compounds with structural elements similar to the query compound have been synthesized and evaluated for their potential anticancer and antimicrobial activities. This includes the creation of derivatives through reactions with various nucleophiles, leading to the identification of compounds with promising biological activities. Such research highlights the importance of structural modifications in discovering new therapeutic agents (Gouhar & Raafat, 2015).

Catalytic and Antimicrobial Properties

Further investigations have explored the catalytic properties and antimicrobial activities of metal complexes derived from pyrazole and pyridine-based ligands. These studies demonstrate the versatility of pyrazole derivatives in catalysis and their potential as antimicrobial agents, offering insights into the development of novel compounds for various applications (Jana et al., 2019).

Synthesis and Structural Analysis

Research also encompasses the synthesis and structural analysis of pyrazole and isoxazole derivatives, aiming at understanding the relationships between molecular structure and biological activity. This includes detailed characterizations of new compounds, contributing to the field of chemical synthesis and the exploration of functional molecules for potential pharmaceutical applications (Cao et al., 2010).